Cas no 91992-00-6 (1-Butanone, 1-(2-hydroxy-3-nitrophenyl)-)

• Product Name: 1-Butanone, 1-(2-hydroxy-3-nitrophenyl)-
• CAS No: 91992-00-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 4320919
• Update Time: 2026-04-10

1-Butanone, 1-(2-hydroxy-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2-hydroxy-3-nitrophenyl)-

Additional information on 1-Butanone, 1-(2-hydroxy-3-nitrophenyl)-

Chemical Profile of 1-Butanone, 1-(2-Hydroxy-3-Nitrophenyl)- (CAS No. 91992-00-6)

The compound 1-butaneone, 1-(2-hydroxy-3-nitrophenyl)- (CAS No. 91992-00-6) represents a structurally unique aromatic ketone derivative with significant potential in pharmaceutical and analytical chemistry applications. This molecule features a conjugated system combining a nitro group at the para position of the phenyl ring and a hydroxyl substituent at the ortho position, creating an electronically activated framework that influences its reactivity and pharmacological properties. Recent spectroscopic studies confirm its planar aromatic structure with a calculated dipole moment of 4.8 D, indicating strong electronic polarization effects from the nitro moiety.

Emerging research highlights this compound's role in structure-based drug design, particularly in targeting epigenetic modifiers. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate histone deacetylase (HDAC) activity through competitive binding at the catalytic site, with an IC₅₀ value of 5.7 μM against HDAC6 isoform. This discovery has sparked interest in developing it as a lead compound for neurodegenerative disease therapies due to HDAC6's involvement in autophagy regulation.

In analytical chemistry applications, this compound serves as a sensitive probe for detecting trace metal ions in environmental samples. A novel sensor system reported in ACS Sensors (2024) utilizes its fluorescence quenching properties when interacting with Pb²⁺ ions, achieving detection limits as low as 0.5 nM through time-resolved spectroscopy. The phenolic hydroxyl group acts as the primary coordination site while the nitro group enhances photophysical stability under ambient conditions.

Synthetic advancements have optimized its preparation via microwave-assisted Suzuki coupling strategies described in Green Chemistry (2023). By using palladium on carbon catalyst under solvent-free conditions, researchers achieved >95% yield with complete regioselectivity control over positional isomers - a critical advantage over traditional multi-step synthesis methods requiring column chromatography purification.

Clinical translational studies are exploring its pro-apoptotic effects on cancer cells through ROS-mediated mechanisms. In vitro assays against triple-negative breast cancer cell lines showed significant cytotoxicity (GI₅₀ = 8.3 μM) accompanied by mitochondrial membrane potential disruption without affecting normal fibroblasts at therapeutic concentrations. These findings align with recent mechanistic insights into nitroaromatic compounds' redox cycling properties reported in Nature Communications (2024).

In material science applications, this compound forms stable inclusion complexes with cyclodextrins when incorporated into polymeric matrices, enhancing drug solubility by up to 40-fold according to dissolution studies published in Biomaterials Science. The hydrogen bonding interactions between the phenolic hydroxyl and cyclodextrin cavities were visualized through molecular dynamics simulations showing binding energies of -7.8 kcal/mol.

Safety evaluations conducted under OECD guidelines confirm minimal acute toxicity (LD₅₀ >5 g/kg orally) while demonstrating moderate skin sensitization potential (EC₃ = 5% w/v). Its metabolic stability profile shows phase I biotransformation primarily via hydroxylation of the aromatic ring rather than ketone reduction, as evidenced by LC/MS metabolite mapping studies from Toxicological Sciences (Q3'24).

This multifunctional molecule continues to find innovative applications across disciplines due to its tunable chemical reactivity and favorable physicochemical properties. Current research directions include developing prodrug formulations exploiting its nitro group reducibility under hypoxic tumor conditions and investigating its role in epigenetic therapy combinations for refractory cancers.